
physical and chemical properties of pyridinium
propanesulfonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(1-Pyridinio)-1-propanesulfonate

Cat. No.: B013951 Get Quote

Pyridinium Propanesulfonate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of pyridinium propanesulfonate, also known as 3-(1-Pyridinio)-1-propanesulfonate.

It is a zwitterionic compound widely utilized in biochemical, industrial, and pharmaceutical

research. This document details its properties, experimental protocols for its synthesis, and its

various applications, with a focus on its utility in protein chemistry and as a catalyst. All

quantitative data are presented in structured tables, and key processes are visualized using

diagrams to facilitate understanding for researchers, scientists, and professionals in drug

development.

Chemical Identity and Structure
Pyridinium propanesulfonate (PPS) is a zwitterionic sulfobetaine that is non-detergent in

nature.[1] Its structure consists of a positively charged pyridinium ring linked to a negatively

charged sulfonate group via a propane spacer. This unique structure imparts its useful

properties, such as high water solubility and the ability to stabilize proteins without

denaturation.[1][2]
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Identifier Value

IUPAC Name 3-(Pyridin-1-ium-1-yl)propane-1-sulfonate

CAS Number 15471-17-7[3][4]

Molecular Formula C₈H₁₁NO₃S[3][4]

Molecular Weight 201.24 g/mol [3][4]

Canonical SMILES
C1=CC=--INVALID-LINK--CCCS(=O)(=O)[O-][3]

[5]

InChI Key REEBJQTUIJTGAL-UHFFFAOYSA-N[3][4]

Synonyms
NDSB-201, PPS, 1-(3-Sulfopropyl)pyridinium

betaine[4][6][7]

Physical Properties
Pyridinium propanesulfonate is a white crystalline solid at room temperature.[3][8] It exhibits

good thermal and chemical stability.[7][9]

Property Value

Appearance
White to off-white crystalline powder/solid[3][4]

[10]

Melting Point 275-277 °C[3][7][8]

Boiling Point Decomposes before boiling[10]

Density 1.53 g/cm³ at 20°C[3][5][7]

Solubility
Water: 240.5 g/L at 25°C[3][7][8]. Methanol:

Slightly soluble[3][7][8].

Vapor Pressure 0 Pa at 25°C[3][7]

Flash Point 160 °C[3][4][11]

LogP < -2.78 at 21.5°C[3][10]
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Chemical Properties and Reactivity
Pyridinium propanesulfonate is stable under standard conditions and is zwitterionic over a wide

pH range.[1][3] It does not absorb significantly in the near-UV range of the electromagnetic

spectrum.[1]

Property Data

Chemical Stability
Stable under recommended storage conditions.

[12]

Reactivity Avoid contact with strong oxidizing agents.[12]

Hazardous Decomposition

Under fire conditions, may produce carbon

oxides, nitrogen oxides (NOx), and sulfur

oxides.[12]

Spectral Data

Mass spectrometry data is available, with a

molecular ion peak at m/z 201.[13] Infrared and

¹H NMR spectra have also been documented.

[13]

Experimental Protocols
Synthesis of Pyridinium Propanesulfonate
A common and straightforward method for the synthesis of pyridinium propanesulfonate

involves the reaction of pyridine with 1,3-propanesultone.[2][3][4]

Materials:

Pyridine

1,3-propanesultone

Ethyl acetate

Procedure:
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In a flask equipped with a stirrer, thermometer, and dropping funnel, dissolve 1,3-

propanesultone (0.05 mol) in 150 mL of ethyl acetate.[3][4]

Heat the solution to 60°C in an oil bath.[3][4]

Slowly add a solution of pyridine (0.065 mol) in 50 mL of ethyl acetate dropwise over 30

minutes.[3][4]

After the addition is complete, maintain the reaction mixture at 60°C for an additional 2

hours.[3][4]

A white precipitate will form. Collect the solid product by pressure filtration.[3][4]

Wash the collected residue with ethyl acetate to remove any unreacted starting materials.[3]

[4]

Dry the final product under vacuum to yield N-(3-sulfonic acid) propylpyridine as an internal

salt (pyridinium propanesulfonate).[3][4] The yield is typically around 86%.[4]
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Synthesis Workflow of Pyridinium Propanesulfonate
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Caption: Synthesis workflow for pyridinium propanesulfonate.
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Applications in Research and Drug Development
Pyridinium propanesulfonate is a versatile compound with numerous applications, particularly

in the life sciences and chemical industries.

Protein Solubilization and Stabilization
It is widely used as a non-detergent sulfobetaine for the solubilization and stabilization of

proteins, including membrane proteins and enzymes.[1] Unlike many detergents, it is non-

denaturing and can help prevent protein aggregation, which is critical in drug development for

maintaining the native conformation and activity of protein-based therapeutics.[1] It has been

shown to improve protein renaturation and preserve the antigenic conformation of certain

proteases.[1][4]

Application in Protein Solubilization
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Caption: Role of pyridinium propanesulfonate in protein handling.

Catalysis
Pyridinium propanesulfonate can be used as a Brønsted acid ionic liquid catalyst in various

organic reactions.[3][5] It has been employed in the dehydration of glycerol to acrolein and in

the synthesis of isoamyl isovalerate.[3][5][14] Its catalytic properties make it a subject of

interest for developing greener and more efficient chemical processes.[15]

Electroplating
In the electroplating industry, pyridinium propanesulfonate is used as a high-efficiency

brightener and leveling agent in nickel plating baths.[3][4][9] Its high purity ensures that no

harmful impurities are introduced into the plating process, resulting in bright and ductile

deposits.[1][5]

Other Applications
Drug Development: Its ability to stabilize proteins and its low toxicity profile make it a

candidate for use in pharmaceutical formulations.[2][8]

Analytical Chemistry: Due to its unique structure, it may be used in certain analytical

techniques for the separation and characterization of compounds.[8]

Biochemical Assays: It does not interfere with common colorimetric assays, making it a

compatible component in various biochemical experiments.[1][4]

Safety and Handling
Pyridinium propanesulfonate is considered irritating to the eyes, respiratory system, and skin.

[3][9] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

dust mask, should be worn when handling the solid compound.[6][12] It should be stored in a

dry, well-ventilated place.[3]

Conclusion
Pyridinium propanesulfonate is a valuable zwitterionic compound with a unique combination of

physical and chemical properties. Its high solubility, stability, and non-denaturing character
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make it an indispensable tool in protein chemistry and drug development. Furthermore, its

applications as a catalyst and in industrial processes like electroplating highlight its versatility.

The straightforward synthesis and favorable safety profile, when handled correctly, ensure its

continued importance in both academic research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013951#physical-and-chemical-properties-of-
pyridinium-propanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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